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Compound of Interest

Compound Name:
2-[2-(4-

Fluorophenyl)ethoxy]adenosine

CAS No.: 131865-85-5

Cat. No.: B1147182

Get Quote

Executive Summary & Hazard Identification
2-[2-(4-Fluorophenyl)ethoxy]adenosine (FPEA) is a high-affinity adenosine receptor ligand,

primarily utilized as a precursor for the synthesis of PET radiotracers (e.g., [

F]FPEA).

While endogenous adenosine has a biological half-life of seconds, synthetic analogs like FPEA

are structurally modified to resist enzymatic degradation (deamination). Consequently,

accidental exposure can lead to prolonged and potent systemic effects.

Core Hazard Profile
Pharmacological Class: Potent Adenosine Receptor Agonist/Ligand.

Primary Biological Risks:

Cardiovascular: Bradycardia, atrioventricular (AV) block, profound hypotension.
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Respiratory: Bronchoconstriction (severe risk for asthmatics).[1][2]

CNS: Sedation, seizure threshold modulation.

Physical State: Fine crystalline powder (High inhalation potential).

Occupational Exposure Band (OEB):Band 4 (Estimated OEL < 10

). Treat as a Potent Bioactive Compound (PBC).

Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling FPEA in powder form.

Protection Zone Required Equipment Technical Justification

Respiratory

PAPR (Powered Air Purifying

Respirator) OR N95/P100

(only if working strictly inside a

Class II BSC).

Standard surgical masks offer

zero protection against

bioactive dusts. FPEA powder

can aerosolize invisibly during

weighing.

Dermal (Hands)
Double Nitrile Gloves (min 5

mil thickness).

Outer Glove: Changed

immediately upon

contamination. Inner Glove:

Taped to lab coat cuff to

prevent wrist exposure.

Dermal (Body)

Tyvek® Lab Coat (or similar

impervious material) with

elastic cuffs.

Cotton lab coats absorb

powders and solvents, creating

a secondary exposure source.

Ocular
Chemical Splash Goggles

(ANSI Z87.1).

Safety glasses with side

shields are insufficient for fine

powders that can drift around

lenses.

Engineering
Chemical Fume Hood or Class

II BSC.

CRITICAL: Never handle dry

FPEA powder on an open

bench.
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Operational Protocol: Safe Handling Workflow
Phase 1: Preparation & Weighing
Objective: Transfer FPEA from stock vial to reaction vessel without aerosolization.

Static Control: Use an ionizing anti-static gun on the stock vial and spatula before opening.

Static charge can cause potent powders to "jump" or disperse.

Balance Setup: Place the analytical balance inside the fume hood. Verify airflow is within the

safe operating range (typically 80–100 fpm).

The "Wet" Transfer Method (Recommended):

Tare the reaction vessel.

Add the solvent (e.g., DMSO) to the vessel first if the protocol allows.

Add the powder directly into the solvent.

Reasoning: This immediately sequesters the dust into the liquid phase, eliminating

inhalation risk.

Phase 2: Solubilization (The "Permeation" Danger)
Critical Warning: FPEA is often dissolved in DMSO (Dimethyl Sulfoxide) or DMF.

The Vector Effect: DMSO is a potent skin penetrant. If FPEA is dissolved in DMSO, the

solvent acts as a "chemical syringe," carrying the potent ligand directly into the bloodstream

upon skin contact.

Protocol:

Treat FPEA/DMSO solutions as lethal contact hazards.

If a drop falls on your glove, do not wipe it. Immediately remove the outer glove, wash the

inner glove with soap/water, and re-glove.

Phase 3: Decontamination & Waste
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Surface Decon: Wipe all surfaces with a 10% bleach solution followed by 70% ethanol.

Adenosine analogs are organic; oxidation helps degrade the structure.

Solid Waste: Dispose of gloves, weigh boats, and wipes in a "High Hazard/Cytotoxic" waste

stream (usually yellow bag/bin), not general chemical waste.

Visualized Workflow (DOT Diagram)
The following diagram illustrates the "Safe Weighing & Solubilization" decision tree.
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START: Handling FPEA Powder

Check Fume Hood Airflow
(Target: 80-100 fpm)

Don PPE:
Double Nitrile + Tyvek + Goggles

Neutralize Static Charge
(Anti-static Gun)

Weighing Procedure

Add Solvent (DMSO/DMF)

 Minimize Dust

Is Solution Spilled?

EMERGENCY:
Do NOT Wipe -> Remove Gloves
Wash Skin -> Seek Medical Help

 YES (High Risk)

Proceed to Reaction/Labeling

 NO

Disposal:
High Hazard Incineration
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Figure 1: Decision-logic flowchart for handling FPEA, emphasizing the critical risk point during

solubilization.

Emergency Response
In case of Exposure:

Inhalation: Move to fresh air immediately. Alert safety officer. Be prepared for bronchospasm

(tightness of chest).

Skin Contact (Solution): Wash with copious amounts of water for 15 minutes.[3] Do not use

ethanol (it may enhance absorption).

Medical Note: FPEA is an adenosine agonist. In severe overdose (bradycardia/hypotension),

medical professionals may consider methylxanthines (e.g., Theophylline or Caffeine) as

pharmacological antagonists, but this must be administered under strict cardiac monitoring.
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Disclaimer: This guide is for informational purposes for trained professionals. It does not

replace the official Safety Data Sheet (SDS) provided by the specific chemical vendor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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